Cas no 222055-80-3 (1H-Pyrazole-4-carboxylic acid, 5-amino-1-(2,2-diethoxyethyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(2,2-diethoxyethyl)-, ethyl ester
• CAS No: 222055-80-3
• MF: C₁₂H₂₁N₃O₄
• MW: 271.312843084335
• CID: 5239641
• Update Time: 2025-10-28

1H-Pyrazole-4-carboxylic acid, 5-amino-1-(2,2-diethoxyethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(2,2-diethoxyethyl)-, ethyl ester

• Inchi： 1S/C12H21N3O4/c1-4-17-10(18-5-2)8-15-11(13)9(7-14-15)12(16)19-6-3/h7,10H,4-6,8,13H2,1-3H3
• InChI Key： ZFSQZDNFNJVLJQ-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)OCC)C(N)=C(C(OCC)=O)C=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(2,2-diethoxyethyl)-, ethyl ester

1H-Pyrazole-4-carboxylic Acid, 5-Amino-1-(2,2-Diethoxyethyl), Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 222055-80-3, commonly referred to as 1H-pyrazole-4-carboxylic acid, 5-amino-1-(2,2-diethoxyethyl), ethyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

Pyrazole derivatives are known for their ability to modulate various cellular pathways, making them valuable in the design of therapeutic agents. The ethyl ester group in this compound suggests its potential role as a prodrug or a bioavailable form that can be metabolized into its active form within the body. Recent studies have highlighted the importance of such functional groups in enhancing drug stability and absorption.

The 5-amino substituent on the pyrazole ring introduces additional functionality, potentially enabling interactions with biological targets such as enzymes or receptors. This feature has been exploited in the development of inhibitors for kinases and other enzymes implicated in diseases like cancer and inflammation.

The 2,2-diethoxyethyl group attached to the pyrazole ring is another notable structural element. This substituent not only contributes to the molecule's lipophilicity but also serves as a site for further chemical modifications. Researchers have demonstrated that such groups can influence the pharmacokinetic properties of drugs, including their distribution and metabolism.

Recent advancements in computational chemistry have allowed for precise modeling of 1H-pyrazole-4-carboxylic acid, 5-amino-1-(2,2-diethoxyethyl), ethyl ester's interactions with biological targets. These studies have provided insights into its binding affinity and selectivity, paving the way for its potential use in targeted therapies.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving pyrazole ring formation and subsequent functionalization. The use of environmentally friendly reagents and catalytic systems has become a focus in recent synthetic strategies to align with green chemistry principles.

Preclinical studies on this compound have revealed promising results in vitro and in vivo models of diseases such as cancer and neurodegenerative disorders. Its ability to inhibit key enzymes involved in these conditions underscores its potential as a lead compound for drug discovery.

Moreover, the ethyl ester form of this compound has been shown to exhibit improved bioavailability compared to its parent carboxylic acid. This property is crucial for ensuring effective delivery of therapeutic agents to target tissues.

The integration of pyrazole derivatives into modern drug design strategies has been further enhanced by advances in medicinal chemistry. Techniques such as structure-based drug design and high-throughput screening have enabled researchers to optimize the pharmacological properties of these molecules.

In conclusion, 1H-pyrazole-4-carboxylic acid, 5-amino-1-(2,2-diethoxyethyl), ethyl ester represents a compelling candidate for further exploration in the realm of drug development. Its unique structural features and promising biological activities position it as a valuable asset in the pursuit of novel therapeutic interventions.